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Compound of Interest

Compound Name:
3-Phenoxy-propionamidine

hydrochloride

CAS No.: 857943-48-7

Cat. No.: B1660930

Get Quote

Executive Summary & Chemical Identity[1][2][3][4]
3-Phenoxy-propionamidine hydrochloride (CAS: 857943-48-7) is a critical amidine

intermediate often utilized in the synthesis of H2-receptor antagonists (e.g., histamine analogs)

and protease inhibitors. Its solubility profile is governed by the interplay between the highly

polar, ionic amidinium headgroup and the lipophilic phenoxy-alkyl tail.

While specific empirical solubility data for this intermediate is often proprietary or absent from

public pharmacopeias, structural analogs (e.g., Benzamidine HCl) and physicochemical

principles suggest it possesses moderate to high aqueous solubility (estimated >50 mg/mL) at

ambient temperature. This guide provides the theoretical grounding and the precise

experimental protocols required to validate its solubility for formulation and purification

processes.
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Property Detail

IUPAC Name 3-phenoxypropanimidamide hydrochloride

Molecular Formula

C

H

N

O[1] · HCl

Molecular Weight ~200.66 g/mol

Functional Groups
Phenoxy ether (Lipophilic/H-bond acceptor),

Amidine (Basic/Ionic)

pKa (Amidine)
~11.0 – 12.0 (Highly basic; fully protonated at

pH 7)

Predicted LogP ~1.2 (Free base); Salt form is highly hydrophilic

Theoretical Solubility Profile
To understand the solubility behavior of 3-Phenoxy-propionamidine HCl, we must analyze the

competition between lattice energy and solvation energy.

Structural Determinants
Amidinium Headgroup: The protonated amidine moiety (

) is the primary driver of aqueous solubility. It forms strong ion-dipole interactions with water
molecules.

Chloride Counter-ion: The HCl salt disrupts the crystal lattice more effectively than non-salt

forms, significantly lowering the energy required for dissolution.

Phenoxy-Propyl Chain: The 3-carbon linker and phenyl ring introduce lipophilicity. While the

ether oxygen (

) can accept hydrogen bonds, the phenyl ring drives the molecule towards hydrophobic
aggregation at high concentrations.
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Analog Comparison
Comparing 3-Phenoxy-propionamidine HCl to structurally similar compounds allows for an

accurate estimation of its solubility range.

Compound Structure
Solubility (H

O)
Relevance

Benzamidine HCl
Ph-C(=NH)NH

[2] · HCl
~50 mg/mL

Direct analog (lacks

alkyl linker)

Phenylephrine HCl
HO-Ph-CH(OH)-CH

-NHMe · HCl
>100 mg/mL

Similar MW, highly

soluble

Clonidine HCl

Cl

-Ph-NH-Imidazoline ·

HCl

~5 mg/mL (PBS)
More lipophilic (Cl

subs), lower solubility

Conclusion: 3-Phenoxy-propionamidine HCl lacks the solubility-reducing chloro-substituents of

Clonidine and possesses a flexible ether linker. Therefore, its solubility is predicted to lie in the

50 – 100 mg/mL range.

Experimental Determination Protocol
As a researcher, you must validate the theoretical estimate empirically. Do not rely on visual

inspection alone; use the Saturation Shake-Flask Method coupled with HPLC for definitive

data.

Workflow Visualization
The following diagram outlines the rigorous process for determining thermodynamic solubility.
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Start: Excess Solid Addition

Equilibration
(24-48h @ 25°C, 100 rpm)

 Supersaturation

Phase Separation
(Filtration 0.45 µm PVDF)

 Equilibrium Reached

Dilution
(Mobile Phase)

 Clear Supernatant

Quantification
(HPLC-UV @ 254 nm)

Calculation
(mg/mL)

Click to download full resolution via product page

Caption: Standard Operating Procedure for Thermodynamic Solubility Determination.

Detailed Protocol
Materials:
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3-Phenoxy-propionamidine HCl (solid)

Milli-Q Water (degassed)

0.45 µm PVDF Syringe Filters (Nylon is also acceptable)

HPLC System with UV Detector

Step-by-Step Procedure:

Preparation: Weigh approximately 100 mg of the compound into a 2 mL HPLC vial.

Addition: Add 1.0 mL of Milli-Q water.

Observation: If the solid dissolves instantly, the solubility is >100 mg/mL. Add more solid

until a precipitate remains visible.

Equilibration: Cap the vial and place it on an orbital shaker (or magnetic stirrer) at 25°C for

24 hours. This ensures the solution reaches thermodynamic equilibrium.

pH Check: Measure the pH of the supernatant. For amidine salts, the pH should be neutral

to slightly acidic (due to the HCl). If pH > 9, the salt may be dissociating to the free base

(unlikely for HCl salts in water).

Filtration: Draw the supernatant into a syringe and filter through a 0.45 µm filter into a fresh

vial. Discard the first 200 µL of filtrate to account for filter adsorption.

Quantification (HPLC):

Column: C18 (e.g., Agilent Zorbax Eclipse, 3.5 µm, 4.6 x 100 mm).

Mobile Phase: Water (0.1% TFA) : Acetonitrile (0.1% TFA) [Gradient 90:10 to 10:90].

Detection: UV @ 254 nm (Phenoxy absorption).

Calculation: Compare peak area against a standard curve of known concentration (e.g.,

0.1 mg/mL).
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Factors Affecting Solubility
Understanding these variables allows for the manipulation of solubility during process

development (e.g., crystallization).

Common Ion Effect (Salting Out)
The presence of excess chloride ions (Cl

) will suppress the solubility of the hydrochloride salt.

Mechanism: According to the solubility product principle (

), increasing

(e.g., adding NaCl or HCl) forces the equilibrium toward the solid precipitate.

Application: To crystallize the product, add concentrated HCl or saturated NaCl to the

aqueous solution.

pH Dependence
While the HCl salt is soluble, the Free Base is significantly less soluble.

pKa Context: The amidine group has a pKa

12.

High pH (>11): The molecule deprotonates to the neutral free base. Solubility will drop

drastically, likely to <1 mg/mL.

Low pH (<7): The molecule remains fully protonated and highly soluble.

pH < 10
(Cationic Form)
High Solubility

pH > 11
(Neutral Free Base)

Precipitation

 Add NaOH
 Deprotonation

 Add HCl
 Protonation

Click to download full resolution via product page
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Caption: pH-Dependent Solubility Switch for Amidine Derivatives.

Practical Applications & Storage
Formulation
For aqueous formulations (e.g., injection or oral solution), 3-Phenoxy-propionamidine HCl is

stable in water for short periods (24-48 hours). However, amidines can undergo hydrolysis to

amides over extended periods in aqueous solution, especially at elevated temperatures or

extreme pH.

Recommendation: Prepare aqueous solutions fresh. For long-term storage, lyophilize the

solution.

Storage Conditions
State: Hygroscopic solid.

Environment: Store at -20°C under inert gas (Argon/Nitrogen) to prevent moisture absorption

and hydrolysis.

Container: Amber glass to protect the phenoxy moiety from potential photodegradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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